Cas no 1706461-25-7 (3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1706461-25-7
• MF: C₇H₂Cl₂F₄O₂S
• MW: 297.054193019867
• CID: 4612045
• Update Time: 2025-05-26

3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonylchloride
• 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C7H2Cl2F4O2S/c8-4-2-1-3(7(11,12)13)6(5(4)10)16(9,14)15/h1-2H
• InChI Key： OOCXKIVHRIJBCM-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(C(F)(F)F)C=CC(Cl)=C1F

Additional information on 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride

3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride (CAS No: 1706461-25-7)

3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride, also known by its CAS registry number 1706461-25-7, is a highly reactive and versatile organic compound with significant applications in modern chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of various pharmaceuticals, agrochemicals, and advanced materials. The molecular structure of 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride consists of a benzene ring substituted with chlorine, fluorine, and a trifluoromethyl group, along with a sulfonyl chloride functional group, making it a valuable building block in organic synthesis.

The synthesis of 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions that are critical in forming the sulfonyl chloride moiety.

In terms of chemical properties, 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride exhibits excellent thermal stability and reactivity due to the electron-withdrawing effects of the chlorine, fluorine, and trifluoromethyl substituents on the benzene ring. These substituents not only enhance the electrophilic character of the sulfonyl group but also impart unique electronic properties to the molecule, making it highly suitable for various nucleophilic substitution reactions. The compound is also known for its high solubility in organic solvents, which facilitates its use in solution-phase synthesis.

The applications of 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride span across multiple disciplines. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. For example, recent studies have demonstrated its utility in constructing complex heterocyclic frameworks that exhibit promising anti-cancer and anti-inflammatory activities. In materials science, this compound is employed as a precursor for the preparation of advanced polymers and coatings with enhanced mechanical and thermal properties.

One of the most exciting developments involving 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride is its role in the emerging field of organometallic chemistry. Researchers have successfully utilized this compound as a ligand precursor in the synthesis of transition metal complexes with unique catalytic properties. These complexes have shown remarkable efficiency in promoting challenging cross-coupling reactions, which are pivotal in drug discovery and fine chemical synthesis.

In addition to its traditional applications, there has been growing interest in exploring the use of 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride in sustainable energy technologies. For instance, recent investigations have highlighted its potential as an intermediate in the synthesis of advanced electrolytes for lithium-ion batteries. The compound's ability to form stable ion-conducting networks makes it a promising candidate for improving battery performance and longevity.

The study of 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride's environmental impact has also gained attention due to its widespread industrial applications. Researchers are actively working on developing eco-friendly methods for its production and disposal to minimize its ecological footprint. This includes exploring biodegradable pathways and recycling strategies that align with global sustainability goals.

In conclusion, 3-Chloro-2-fluoro-6-(trifluoromethyl)benzenesulfonyl chloride, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. Its role as a key intermediate in various synthetic pathways underscores its importance in advancing scientific innovation across multiple fields. As research progresses, new insights into its potential uses are expected to further solidify its position as an indispensable compound in modern chemistry.